2-Amino-2-(1-hydroxycyclopropyl)acetic acid

• IUPAC Name: 2-amino-2-(1-hydroxycyclopropyl)acetic acid
• InChI: InChI=1S/C5H9NO3/c6-3(4(7)8)5(9)1-2-5/h3,9H,1-2,6H2,(H,7,8)
• InChI Key: PMDLOOQFASKEJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C(C(=O)O)N)O
• Molecular Formula: C5H9NO3
• Molecular Weight: 131.13 g/mol

Description

2-Amino-2-(1-hydroxycyclopropyl)acetic acid is a unique compound characterized by the presence of an amino group, a hydroxy group, and a cyclopropyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-(1-hydroxycyclopropyl)acetic acid typically involves the cyclopropanation of an appropriate precursor followed by functional group transformations. One common method includes the reaction of a suitable amino acid derivative with a cyclopropanating agent under controlled conditions to introduce the cyclopropyl ring. Subsequent hydroxylation and amino group introduction steps are carried out to obtain the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-(1-hydroxycyclopropyl)acetic acid undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group under specific conditions.

Reduction: The amino group can be reduced to form different amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions at the amino or hydroxy positions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation or metal hydrides like sodium borohydride are common.

Substitution: Nucleophiles like halides or alkoxides can be employed under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include various derivatives with modified functional groups, which can be further utilized in different applications .

Scientific Research Applications

2-Amino-2-(1-hydroxycyclopropyl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated for its therapeutic potential in treating certain diseases.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-2-(1-hydroxycyclopropyl)acetic acid involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or activator, influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-2-(1-hydroxyethyl)acetic acid
• 2-Amino-2-(1-hydroxypropyl)acetic acid
• 2-Amino-2-(1-hydroxybutyl)acetic acid

Uniqueness

2-Amino-2-(1-hydroxycyclopropyl)acetic acid is unique due to the presence of the cyclopropyl ring, which imparts distinct chemical and physical properties compared to its linear or branched counterparts. This structural feature can influence the compound’s reactivity, stability, and interaction with biological targets .